Cas no 132896-18-5 (5-(Trifluoromethyl)benzobthiophene)

5-(Trifluoromethyl)benzothiophene is a fluorinated heterocyclic compound featuring a benzothiophene core substituted with a trifluoromethyl group at the 5-position. This structural motif imparts enhanced electron-withdrawing properties and chemical stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group improves lipophilicity and metabolic resistance, which is advantageous in drug design. Its rigid aromatic framework also facilitates applications in material science, particularly in the development of organic semiconductors and liquid crystals. The compound’s high purity and well-defined reactivity profile ensure consistent performance in cross-coupling reactions and other functionalization processes.
5-(Trifluoromethyl)benzobthiophene structure
132896-18-5 structure
Product Name:5-(Trifluoromethyl)benzobthiophene
CAS No:132896-18-5
MF:C9H5F3S
MW:202.196211576462
MDL:MFCD02913601
CID:841976
PubChem ID:11745699
Update Time:2025-05-20

5-(Trifluoromethyl)benzobthiophene Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)benzo[b]thiophene
    • 5-(trifluoromethyl)-1-benzothiophene
    • 5-Trifluoromethylbenzo[b]thiophene
    • 5-Trifluoromethyl-benzo[b]thiophene
    • 5-trifluoromethylbenzo<b>thiophene
    • RW3622
    • 5-(trifluoromethyl)benzothiophene
    • MFCD02913601
    • DTXSID40471710
    • F19777
    • J-517954
    • Z1269139797
    • 132896-18-5
    • Benzo[b]thiophene, 5-(trifluoromethyl)-
    • SY343262
    • EN300-6489617
    • AKOS016002105
    • SCHEMBL826881
    • 5-(Trifluoromethyl)benzobthiophene
    • MDL: MFCD02913601
    • Inchi: 1S/C9H5F3S/c10-9(11,12)7-1-2-8-6(5-7)3-4-13-8/h1-5H
    • InChI Key: VXLMZARIOJWWCJ-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C(C(F)(F)F)C=CC1=2

Computed Properties

  • Exact Mass: 202.00600
  • Monoisotopic Mass: 202.00640582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.24000
  • LogP: 3.92010

5-(Trifluoromethyl)benzobthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152679-1g
5-(Trifluoromethyl)benzo[b]thiophene
132896-18-5 95%
1g
$729 2021-06-09
Matrix Scientific
093704-250mg
5-(Trifluoromethyl)benzo[b]thiophene, 95+%
132896-18-5 95+%
250mg
$756.00 2023-09-05
Matrix Scientific
093704-1g
5-(Trifluoromethyl)benzo[b]thiophene, 95+%
132896-18-5 95+%
1g
$1647.00 2023-09-05
Chemenu
CM152679-1g
5-(Trifluoromethyl)benzo[b]thiophene
132896-18-5 95%
1g
$634 2024-08-02
TRC
T071190-50mg
5-(Trifluoromethyl)benzo[b]thiophene
132896-18-5
50mg
$ 510.00 2022-06-03
TRC
T071190-100mg
5-(Trifluoromethyl)benzo[b]thiophene
132896-18-5
100mg
$ 850.00 2022-06-03
Alichem
A169005449-1g
5-(Trifluoromethyl)benzo[b]thiophene
132896-18-5 95%
1g
665.68 USD 2021-06-01
eNovation Chemicals LLC
D649415-1g
5-Trifluoromethylbenzo[b]thiophene
132896-18-5 >96%
1g
$795 2024-08-03
Enamine
EN300-6489617-0.05g
5-(trifluoromethyl)-1-benzothiophene
132896-18-5 95.0%
0.05g
$112.0 2025-03-21
Enamine
EN300-6489617-0.1g
5-(trifluoromethyl)-1-benzothiophene
132896-18-5 95.0%
0.1g
$168.0 2025-03-21

Additional information on 5-(Trifluoromethyl)benzobthiophene

Recent Advances in the Study of 5-(Trifluoromethyl)benzobthiophene (CAS: 132896-18-5) in Chemical Biology and Pharmaceutical Research

5-(Trifluoromethyl)benzobthiophene (CAS: 132896-18-5) is a fluorinated heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. The trifluoromethyl group enhances the compound's metabolic stability, lipophilicity, and bioavailability, making it a valuable scaffold in drug discovery. Recent studies have explored its utility in the development of novel inhibitors, probes, and bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving 5-(Trifluoromethyl)benzobthiophene is its role as a building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer progression. The study highlighted the compound's ability to improve binding affinity and selectivity, leading to enhanced therapeutic efficacy. Additionally, the trifluoromethyl group was found to play a critical role in modulating the pharmacokinetic properties of the resulting drug candidates.

In the field of chemical biology, 5-(Trifluoromethyl)benzobthiophene has been utilized as a fluorescent probe for imaging applications. A recent report in ACS Chemical Biology described its use in tracking cellular processes, such as protein-protein interactions and enzyme activity, with high specificity. The probe's fluorescence properties were attributed to the electron-withdrawing effect of the trifluoromethyl group, which stabilizes the excited state and reduces photobleaching. This advancement opens new avenues for real-time monitoring of biological systems.

Another notable application of 5-(Trifluoromethyl)benzobthiophene is in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel compounds exhibiting potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced antimicrobial effects to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes. These findings underscore its potential as a lead structure for combating antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 5-(Trifluoromethyl)benzobthiophene derivatives. Recent efforts have focused on developing greener and more efficient synthetic routes, as highlighted in a 2023 review in Organic Process Research & Development. The review emphasized the importance of catalytic methods and sustainable solvents to reduce environmental impact while maintaining high yields and purity.

In conclusion, 5-(Trifluoromethyl)benzobthiophene (CAS: 132896-18-5) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, imaging, and antimicrobial development, with ongoing studies aimed at addressing synthesis challenges and expanding its therapeutic potential. Future research is expected to further elucidate its mechanisms of action and explore novel derivatives for diverse biomedical applications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD